3,3-Dimethyl-1-(methylamino)butan-2-one
CAS No.: 70591-89-8
Cat. No.: VC8132542
Molecular Formula: C7H15NO
Molecular Weight: 129.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 70591-89-8 |
|---|---|
| Molecular Formula | C7H15NO |
| Molecular Weight | 129.2 g/mol |
| IUPAC Name | 3,3-dimethyl-1-(methylamino)butan-2-one |
| Standard InChI | InChI=1S/C7H15NO/c1-7(2,3)6(9)5-8-4/h8H,5H2,1-4H3 |
| Standard InChI Key | LNRRSAKKUZXZDX-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C(=O)CNC |
| Canonical SMILES | CC(C)(C)C(=O)CNC |
Introduction
3,3-Dimethyl-1-(methylamino)butan-2-one is an organic compound with the molecular formula C₇H₁₅NO. It features a ketone backbone with a methylamino group and two methyl groups attached, making it a versatile compound in various chemical and industrial applications. This compound is of interest due to its unique structure and reactivity, which allow it to participate in diverse chemical transformations.
Molecular Details
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Molecular Formula: C₇H₁₅NO
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CAS Number: 70591-89-8
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Molecular Weight: 129.20 g/mol
Synthesis
The synthesis of 3,3-Dimethyl-1-(methylamino)butan-2-one typically involves the reaction of 3,3-dimethyl-2-butanone with methylamine under controlled conditions. This process often requires a catalyst and is carried out at elevated temperatures to ensure complete conversion.
Biological Activity
3,3-Dimethyl-1-(methylamino)butan-2-one exhibits several biological activities:
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Antimicrobial Activity: It has been shown to possess antibacterial properties, making it a potential candidate for developing antimicrobial agents.
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Metabolic Effects: In animal models, it has been observed to enhance metabolic activity at low doses while exhibiting toxic effects at higher concentrations.
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Enzyme Interaction: It can inhibit or activate specific enzymes involved in metabolic processes, influencing pathways such as amino acid metabolism and energy production.
Chemistry and Industry
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Building Block: It is used as a building block in organic synthesis for the preparation of more complex molecules.
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Specialty Chemicals: The compound is utilized in the production of specialty chemicals and materials.
Biological Research
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Enzyme Interactions: It can be used in studies involving enzyme interactions and metabolic pathways.
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Pharmaceutical Synthesis: It may serve as an intermediate in the synthesis of pharmaceutical compounds.
Chemical Reactions
3,3-Dimethyl-1-(methylamino)butan-2-one undergoes various chemical reactions:
| Reaction Type | Common Reagents | Major Products Formed |
|---|---|---|
| Oxidation | Potassium permanganate (KMnO₄), Chromium trioxide (CrO₃) | Carboxylic acids or ketones |
| Reduction | Sodium borohydride (NaBH₄), Lithium aluminum hydride (LiAlH₄) | Alcohols |
| Substitution | Alkyl halides or acyl chlorides | Various substituted amines or ketones |
Hydrochloride Salt
The hydrochloride salt of 3,3-Dimethyl-1-(methylamino)butan-2-one has a molecular formula of C₇H₁₆ClNO and a molecular weight of 165.66 g/mol. Its CAS number is 1216609-68-5. This salt form is often used for specific applications where the hydrochloride is preferred for stability or solubility reasons.
| Property | Value |
|---|---|
| Molecular Formula | C₇H₁₆ClNO |
| CAS Number | 1216609-68-5 |
| Molecular Weight | 165.66 g/mol |
| Minimum Purity | 0.95 |
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